3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid

• IUPAC Name: 3-[[[2-(3-chlorophenyl)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c17-14-6-2-3-11(8-14)9-15(19)18-10-12-4-1-5-13(7-12)16(20)21/h1-8H,9-10H2,(H,18,19)(H,20,21)
• InChI Key: XJVQPTCQFGDREM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid, also known as CCABA, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. CCABA belongs to a class of compounds known as benzamides, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It has also been found to exhibit activity against certain cancer cell lines, suggesting a potential mechanism of action in cancer therapy.
Biochemical and Physiological Effects:
3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has been found to exhibit various biochemical and physiological effects in the body. It has been found to reduce inflammation and pain in animal models, suggesting potential applications in the treatment of inflammatory diseases such as arthritis. 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has also been found to exhibit neuroprotective effects, potentially making it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit a range of biological activities, making it a versatile compound for use in various fields of research. However, there are also limitations to its use. 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has been found to exhibit low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid. One area of interest is the development of more efficient synthesis methods for the compound, which could improve its accessibility for use in research. Additionally, further studies are needed to fully understand the mechanism of action of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid and its potential applications in various fields of research. Finally, there is potential for the development of new derivatives of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid with improved properties for use in therapeutic applications.

Synthesis Methods

The synthesis of 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid involves the reaction of 3-chlorobenzoyl chloride with 2-amino-3-chlorobenzyl alcohol, followed by the coupling of the resulting product with methyl 3-aminobenzoate. The final product is obtained through acid hydrolysis of the ester group.

Scientific Research Applications

3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has been found to exhibit potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. 3-[[[2-(3-Chlorophenyl)acetyl]amino]methyl]benzoic acid has also been found to exhibit potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.